cis-Tert-butyl 3-hydroxy-3-methylcyclobutylcarbamate

• IUPAC Name: tert-butyl N-(3-hydroxy-3-methylcyclobutyl)carbamate
• InChI: InChI=1S/C10H19NO3/c1-9(2,3)14-8(12)11-7-5-10(4,13)6-7/h7,13H,5-6H2,1-4H3,(H,11,12)
• InChI Key: MDBARZYXJRKEAH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)NC(=O)OC(C)(C)C)O
• Molecular Formula: C10H19NO3
• DSSTOX Substance ID: DTXSID101140484
• Molecular Weight: 201.26 g/mol
• CAS RN: 1363381-12-7

Description

Cis-Tert-butyl 3-hydroxy-3-methylcyclobutylcarbamate (CTB) is a cyclic carbamate compound that has been used in scientific research for a variety of applications. CTB is a small molecule that is easily synthesized and has been studied for its biochemical and physiological effects. CTB has been used in a variety of experiments, including those involving enzyme inhibition, protein binding, and metabolic regulation. In

Scientific Research Applications

Pharmaceuticals

Carbamates are used in the development of pharmaceuticals due to their medicinal properties. .

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Organic Synthesis

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Cosmetics

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Material Science

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Synthesis routes and methods

Procedure details

(1-Oxa-spiro[2.3]hex-5-yl)-carbamic acid tert-butyl ester (˜1:1 cis/trans mixture, 3.93 g, 19.7 mmol) was dissolved in anhydrous THF (100 mL) and cooled to 0° C. in an ice/water bath. To this was added a 1.0 M solution of lithium triethylborohydride in THF (25 mL) via dropping addition funnel, over 10 min, then the mixture stirred at 0° C. for 3.5 hours. While still cooled to 0° C., 30 mL deionized water was added dropwise over 5 minutes to quench the reaction. After warming to rt, solid potassium carbonate was added to saturate the aqueous phase, allowing the layers to be separated. The aqueous layer was further extracted with ethyl acetate (2×30 mL). The combined organic layers (THF and EtOAc) were dried over magnesium sulfate, filtered, concentrated, and purified by silica gel chromatography (eluting with 40-80% ethyl acetate in heptanes), affording the title compound (3.16 g, 80%) as a white solid. NMR shows a 55:45 ratio of N,O-cis/trans isomers. 1H NMR (400 MHz, chloroform-d) δ ppm [1.37 (s) and 1.41 (s), 3H together] 1.44 (s, 9H) 1.66 (br. s., 1H) 1.89-2.03 (m, 2H) 2.42-2.54 (m, 2H)